Cas no 15561-78-1 (1,2,3-Benzotriazin-4(3H)-one,3-(3-methoxypropyl)-)

• Product Name: 1,2,3-Benzotriazin-4(3H)-one,3-(3-methoxypropyl)-
• CAS No: 15561-78-1
• MF: C₁₁H₁₃N₃O₂
• MW: 219.239822149277
• CID: 189242
• PubChem ID: 311916
• Update Time: 2025-04-19

1,2,3-Benzotriazin-4(3H)-one,3-(3-methoxypropyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2,3-Benzotriazin-4(3H)-one,3-(3-methoxypropyl)-
• 3-(3-methoxypropyl)-1,2,3-benzotriazin-4-one
• 3-(3-methoxy-propyl)-3H-benzo[d][1,2,3]triazin-4-one
• AC1L7K7I
• NSC219073
• NSC-219073
• 15561-78-1
• DTXSID40309903

• Inchi： 1S/C11H13N3O2/c1-16-8-4-7-14-11(15)9-5-2-3-6-10(9)12-13-14/h2-3,5-6H,4,7-8H2,1H3
• InChI Key： HDDSMYUSTYCIQC-UHFFFAOYSA-N
• SMILES： O(C)CCCN1C(C2C=CC=CC=2N=N1)=O

Computed Properties

• Exact Mass: 219.10089
• Monoisotopic Mass: 219.101
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 54.3Ų

Experimental Properties

• Density: 1.24
• Boiling Point: 348.1°C at 760 mmHg
• Flash Point: 164.3°C
• Refractive Index: 1.601
• PSA: 54.26
• LogP: 0.82800